Benzamide, N-(5,6,7,8-tetrahydro-2,5-dioxo-2H-1-benzopyran-3-yl)-

• IUPAC Name: N-(2,5-dioxo-7,8-dihydro-6H-chromen-3-yl)benzamide
• InChI: InChI=1S/C16H13NO4/c18-13-7-4-8-14-11(13)9-12(16(20)21-14)17-15(19)10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2,(H,17,19)
• InChI Key: GQZMDTJXDDZFJT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C(=O)O2)NC(=O)C3=CC=CC=C3)C(=O)C1
• Molecular Formula: C16H13NO4
• DSSTOX Substance ID: DTXSID50396889
• Molecular Weight: 283.28 g/mol
• CAS No.: 92856-34-3

Description

Benzamide, N-(5,6,7,8-tetrahydro-2,5-dioxo-2H-1-benzopyran-3-yl)- is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to possess various biochemical and physiological effects that make it a valuable tool in the study of various biological processes.

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis and Oxidation : Benzamide derivatives like N-(5,6,7,8-tetrahydro-2,5-dioxo-2H-1-benzopyran-3-yl)benzamides have been synthesized and transformed into unique tetrahydrobenzofuran derivatives through oxidation processes. These derivatives have further applications in creating novel compounds with potential biological activity (Levai et al., 2002).

• Structural Investigation : The structural parameters of certain benzopyran derivatives, including N-(5,6,7,8-tetrahydro-2,5-dioxo-2H-1-benzopyran-3-yl)benzamides, have been studied using 2D NMR techniques. These studies aid in understanding the transformation of these compounds into biologically relevant structures (Grdadolnik et al., 1997).

• Catalyst-Free Synthesis : A novel class of N-(1,7-Dioxotetrahydropyrazolo[1,2-a]pyrazol-2-yl)-benzamide derivatives, which include similar structures to the N-(5,6,7,8-tetrahydro-2,5-dioxo-2H-1-benzopyran-3-yl), has been synthesized through a catalyst-free process, suggesting new methods for the efficient synthesis of such compounds (Liu et al., 2014).

• Heterocycle Synthesis : Research has been conducted on the synthesis of heterocycles containing tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine and coumarin moieties, starting from similar benzopyran derivatives. These heterocycles are significant in medicinal chemistry (Vasylyev et al., 1999).

Biological Applications

• Antiarrhythmic Properties : Certain benzopyran derivatives, structurally related to N-(5,6,7,8-tetrahydro-2,5-dioxo-2H-1-benzopyran-3-yl), have been synthesized and evaluated for their antiarrhythmic effects, particularly against arrhythmias associated with ischemia-reperfusion injury (Koini et al., 2009).

• Antitumor Agents : Benzothiazole derivatives, which include similar structures to the subject compound, have shown potent antitumor activity. Such compounds are significant in the development of new anticancer drugs (Yoshida et al., 2005).

• Anti-Tubercular Agents : Substituted benzamide derivatives have been designed and synthesized for their anti-tubercular activity. This research indicates the potential of benzamide derivatives in treating tuberculosis (Srinivasarao et al., 2020).

• Glucokinase Activation : Heteroaryl-containing benzamide derivatives have been identified as potent glucokinase activators, suggesting their potential in treating type 2 diabetes mellitus (Park et al., 2014).